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Application Note

Introduction

Thiourea and its derivatives, such as propylene thiourea (PTU), are compounds that can be

found in food products as contaminants. Their presence can arise from the degradation of

dithiocarbamate fungicides, which are widely used in agriculture. Due to potential health

concerns associated with these compounds, sensitive and accurate analytical methods are

required for their determination in various food matrices. This application note describes a

robust analytical method for the quantification of propylene thiourea in food samples using

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and 1,3-Propylene-d6
thiourea as an internal standard.

The use of a stable isotope-labeled internal standard, such as 1,3-Propylene-d6 thiourea, is

critical for achieving high accuracy and precision in quantitative analysis.[1][2][3] This internal

standard closely mimics the chemical and physical properties of the analyte (propylene

thiourea), allowing for effective compensation for variations that may occur during sample

preparation, chromatography, and ionization in the mass spectrometer.[1][2] This approach,

known as stable isotope dilution analysis (SIDA), is considered the gold standard for

quantitative mass spectrometry.[4]
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This method employs a sample extraction and clean-up procedure followed by analysis using

LC-MS/MS. A known amount of 1,3-Propylene-d6 thiourea is added to the sample at the

beginning of the extraction process. The sample is then homogenized and extracted with an

organic solvent. The extract is subjected to a clean-up step to remove matrix interferences. The

final extract is analyzed by LC-MS/MS, where the analyte and the internal standard are

separated chromatographically and detected by the mass spectrometer. Quantification is

performed by measuring the ratio of the peak area of the analyte to the peak area of the

internal standard and comparing it to a calibration curve prepared with known concentrations of

the analyte and a constant concentration of the internal standard.

Experimental Protocols
1. Reagents and Materials

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),

Formic acid.

Standards: Propylene thiourea (PTU) analytical standard, 1,3-Propylene-d6 thiourea
(internal standard).

Sample Preparation: QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,

sodium citrate), dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18).

Instrumentation: Homogenizer, centrifuge, liquid chromatograph coupled to a tandem mass

spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

2. Standard Solution Preparation

Stock Solutions (1000 µg/mL): Prepare individual stock solutions of propylene thiourea and

1,3-Propylene-d6 thiourea in methanol.

Working Standard Solutions: Prepare a series of working standard solutions of propylene

thiourea by diluting the stock solution with a suitable solvent (e.g., methanol/water).

Internal Standard Spiking Solution (10 µg/mL): Prepare a spiking solution of 1,3-Propylene-
d6 thiourea in methanol.
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3. Sample Preparation (QuEChERS Method)

Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.

Add 10 mL of water (for dry commodities).

Add 100 µL of the 1,3-Propylene-d6 thiourea internal standard spiking solution.

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts.

Shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Take a 1 mL aliquot of the supernatant (acetonitrile layer).

Transfer the aliquot to a d-SPE tube containing PSA and C18 sorbents.

Vortex for 30 seconds.

Centrifuge at 10000 rpm for 5 minutes.

Transfer the supernatant to a vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 100 mm x

2.1 mm, 1.7 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to achieve separation of the analyte and internal standard.
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Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM) Transitions:

Propylene thiourea: Monitor at least two transitions (e.g., precursor ion > product ion 1,

precursor ion > product ion 2).

1,3-Propylene-d6 thiourea: Monitor at least one transition.

Data Presentation
Table 1: MRM Transitions for Propylene Thiourea and its Deuterated Internal Standard

Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Propylene Thiourea

(Quantifier)
117.1 58.1 15

Propylene Thiourea

(Qualifier)
117.1 43.1 25

1,3-Propylene-d6

Thiourea
123.1 62.1 15

Table 2: Method Validation Data (Hypothetical)
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Parameter Result

Linearity (R²) > 0.99

Limit of Detection (LOD) 0.5 µg/kg

Limit of Quantification (LOQ) 2.0 µg/kg

Recovery (at 10 µg/kg) 95 - 105%

Precision (RSD, at 10 µg/kg) < 10%

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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